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Compound of Interest

Compound Name:
3,5-difluoropyridine-2-carboxylic

Acid

CAS No.: 745784-04-7

Cat. No.: B1304974

Get Quote

3,5-Difluoropicolinic acid, also known as 3,5-difluoro-2-pyridinecarboxylic acid, is a fluorinated

heterocyclic building block of significant interest to the scientific community, particularly in the

fields of medicinal chemistry and materials science. Its structural rigidity, conferred by the

pyridine core, combined with the unique electronic properties of the fluorine substituents,

makes it a valuable synthon for creating novel molecules with tailored characteristics.

The strategic placement of two fluorine atoms on the pyridine ring dramatically alters the

molecule's electronic landscape. Fluorine's high electronegativity exerts a strong inductive

electron-withdrawing effect, which can modulate the pKa of the carboxylic acid, influence the

reactivity of the aromatic ring, and create specific intermolecular interactions (such as hydrogen

bonds or halogen bonds) critical for molecular recognition. In drug development, these

modifications can enhance metabolic stability, improve binding affinity to biological targets, and

optimize pharmacokinetic profiles. This guide provides a comprehensive overview of the core

properties, synthesis, reactivity, and handling of 3,5-difluoropicolinic acid for professionals in

research and development.
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Synthesis of 3,5-Difluoropicolinic Acid

2-Cyano-3,5-difluoropyridine

Acid Hydrolysis

H₂SO₄ (conc.), H₂O Heat (110°C, 22h)

Precipitation in Ice Water

Filtration & Washing

3,5-Difluoropicolinic Acid

Key Reactions of 3,5-Difluoropicolinic Acid

3,5-Difluoropicolinic Acid

Amide Derivative

 R-NH₂, Coupling Agent (EDC/DCC)

Ester Derivative

 R-OH, H⁺ (Fischer Esterification)

Primary Alcohol

 1. LiAlH₄

 2. H₂O

Acid Chloride

 SOCl₂ or (COCl)₂
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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